N-{4-[(2,4-dichlorobenzyl)oxy]-3-ethoxybenzylidene}-4H-1,2,4-triazol-4-amine
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Overview
Description
Synthesis Analysis
The synthesis of 1,2,4-triazole derivatives, similar to the compound , involves multiple steps, including the condensation of ester ethoxycarbonylhydrazones with primary amines or the reduction of Schiff bases derived from aminoethyl)amine and aldehydes. These methods provide a framework for the synthesis of complex triazole compounds, showcasing their versatility and adaptability in creating a wide array of derivatives (Bektaş et al., 2010), (Liu et al., 1993).
Molecular Structure Analysis
The molecular structure of triazole derivatives reveals a complex interaction of rings and substituent groups, impacting the compound's overall properties. X-ray diffraction techniques and density functional theory (DFT) calculations are often employed to determine these structures, elucidating dihedral angles and molecular conformations that influence the compound's reactivity and interactions (Șahin et al., 2011).
Chemical Reactions and Properties
Triazole compounds participate in a variety of chemical reactions, influenced by their functional groups and molecular structure. They can undergo cyclization, condensation, and substitution reactions, leading to the formation of new compounds with diverse properties. The reactivity of these compounds is a key area of study, providing insights into their potential applications and behavior under different chemical conditions (Johnston et al., 1987).
Physical Properties Analysis
The physical properties of triazole derivatives, such as melting points, solubility, and crystalline structure, are crucial for understanding their behavior in various applications. These properties are determined through experimental analysis and contribute to the compound's characterization, aiding in the development of new materials and chemical entities (Ergun Efe & Schlemper, 1993).
properties
IUPAC Name |
(E)-1-[4-[(2,4-dichlorophenyl)methoxy]-3-ethoxyphenyl]-N-(1,2,4-triazol-4-yl)methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N4O2/c1-2-25-18-7-13(9-23-24-11-21-22-12-24)3-6-17(18)26-10-14-4-5-15(19)8-16(14)20/h3-9,11-12H,2,10H2,1H3/b23-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFBFDFFOWXKZOB-NUGSKGIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=NN2C=NN=C2)OCC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=N/N2C=NN=C2)OCC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-1-[4-[(2,4-dichlorophenyl)methoxy]-3-ethoxyphenyl]-N-(1,2,4-triazol-4-yl)methanimine |
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